Cas no 56003-06-6 (Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate)
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate
- ETHYL3-AMINO-2-(3,4-DIMETHOXYPHENYL)PROPANOATE
- MFCD11501919
- DTXSID60510534
- 56003-06-6
- SCHEMBL5743088
- SB82042
- 3-amino-2-(3,4-dimethoxy-phenyl)-propionic acid ethyl ester
- SVBYEXVSRYCLDO-UHFFFAOYSA-N
-
- MDL: MFCD11501919
- Inchi: 1S/C13H19NO4/c1-4-18-13(15)10(8-14)9-5-6-11(16-2)12(7-9)17-3/h5-7,10H,4,8,14H2,1-3H3
- InChI Key: SVBYEXVSRYCLDO-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CN)C1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 253.13140809Da
- Monoisotopic Mass: 253.13140809Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.8Ų
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E946150-10mg |
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate |
56003-06-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E946150-50mg |
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate |
56003-06-6 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E946150-100mg |
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate |
56003-06-6 | 100mg |
$ 320.00 | 2022-06-05 | ||
| Crysdot LLC | CD12061062-250mg |
Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate |
56003-06-6 | 95+% | 250mg |
$452 | 2024-07-24 |
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate (CAS No. 56003-06-6): A Comprehensive Overview
Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate, a compound with the chemical formula C11H15NO3 and CAS number 56003-06-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both amino and ester functional groups, coupled with a dimethoxyphenyl moiety, makes it a versatile intermediate for various synthetic pathways.
The Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate structure is characterized by a propanoate ester linked to an amino group, which is further substituted with a 3,4-dimethoxyphenyl ring. This aromatic ring system is particularly noteworthy as it introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The 3,4-Dimethoxyphenyl group is known for its role in enhancing binding affinity to certain biological targets, making it a valuable component in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage natural product-inspired scaffolds. The Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate molecule aligns well with this trend, as it can be derived from natural products through semi-synthetic routes. This approach not only provides access to complex structures but also offers the opportunity to modify specific regions for improved pharmacological properties.
The amino group in Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate serves as a versatile handle for further functionalization. It can be readily incorporated into more complex molecules through processes such as amide bond formation or condensation reactions. This flexibility makes it an attractive building block for the synthesis of peptidomimetics and other bioactive compounds. Additionally, the ester group can undergo hydrolysis or transesterification, providing additional synthetic pathways for modifying the molecule's properties.
Recent studies have highlighted the potential of Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate in the development of drugs targeting neurological disorders. The dimethoxyphenyl moiety has been shown to interact with specific receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By serving as a scaffold for structure-based drug design, this compound offers a promising avenue for discovering new treatments.
The pharmaceutical industry has increasingly recognized the importance of combinatorial chemistry and high-throughput screening in drug discovery. Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate fits well into this paradigm, as it can be used to generate libraries of derivatives with diverse biological activities. These libraries can then be screened against various disease targets to identify lead compounds for further optimization.
In addition to its pharmaceutical applications, Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate has potential uses in agrochemicals and specialty chemicals. Its unique structural features make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact.
The synthesis of Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements of pharmaceutical applications.
Ongoing research continues to explore new derivatives of Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate with enhanced pharmacological properties. By modifying the substitution patterns on the aromatic ring or introducing additional functional groups, scientists aim to improve binding affinity, selectivity, and metabolic stability. Such modifications are crucial for developing drugs that are both effective and safe for clinical use.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are increasingly used to predict the interactions between Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate derivatives and biological targets. These predictions help guide synthetic efforts by identifying promising candidates for experimental validation.
Ethical considerations are also paramount in pharmaceutical research. Ensuring that synthetic pathways are sustainable and environmentally friendly is essential for responsible drug development. The use of green chemistry principles can help minimize waste and reduce energy consumption during the synthesis of Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate and its derivatives.
In conclusion, Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate (CAS No. 56003-06-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in modern chemistry.
56003-06-6 (Ethyl 3-Amino-2-(3,4-Dimethoxyphenyl)Propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)